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Compound Name: 5-Nitrosalicylaldehyde

Cat. No.: B15543640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Nitrosalicylaldehyde is a versatile chemical intermediate recognized for its utility in the

synthesis of a wide array of organic compounds, including pharmaceuticals, pesticides, and

notably, dyes and pigments. Its chemical structure, featuring a reactive aldehyde group, a

phenolic hydroxyl group, and an electron-withdrawing nitro group, allows for diverse chemical

transformations, making it a valuable precursor in colorant chemistry. This document provides

detailed application notes and experimental protocols for the synthesis of various classes of

dyes and pigments derived from 5-Nitrosalicylaldehyde, including Schiff base dyes,

hydrazone dyes, and azo dyes.

Application Notes
5-Nitrosalicylaldehyde serves as a foundational molecule for the synthesis of several types of

colorants:

Schiff Base Dyes: The aldehyde functional group of 5-Nitrosalicylaldehyde readily

undergoes condensation reactions with primary amines to form Schiff bases (imines). These

compounds often exhibit vibrant colors and can form stable metal complexes, which are
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useful as pigments. The electron-withdrawing nature of the nitro group can influence the

electronic properties and, consequently, the color of the resulting dyes.

Hydrazone Dyes: Similar to Schiff base formation, 5-Nitrosalicylaldehyde reacts with

hydrazines and hydrazides to produce hydrazones. These derivatives are also known for

their chromophoric properties and their ability to act as ligands for the formation of colored

metal complexes.

Azo Dyes and Pigments: While not a direct precursor for the diazo component due to the

nitro group, 5-Nitrosalicylaldehyde can be utilized in two primary ways for synthesizing azo

dyes. Firstly, it can act as a coupling component, reacting with a diazonium salt. Secondly,

the nitro group can be reduced to an amino group, yielding 5-aminosalicylaldehyde, which

can then be diazotized and coupled with various aromatic compounds to produce a range of

azo dyes. The resulting azo-salicylaldehyde derivatives can be further modified, for instance,

by condensation of the aldehyde group to create more complex dye structures.

Metal Complex Pigments: The Schiff bases, hydrazones, and azo dyes derived from 5-
Nitrosalicylaldehyde often contain chelating sites (e.g., hydroxyl and imine/azo nitrogen

atoms) that can coordinate with metal ions. This coordination frequently leads to the

formation of intensely colored and highly stable metal complex pigments with applications in

paints, coatings, and plastics.

Experimental Protocols
Protocol 1: Synthesis of a Schiff Base Dye from 5-
Nitrosalicylaldehyde
This protocol describes the synthesis of a typical Schiff base dye, N,N'-bis(5-

nitrosalicylidene)-1,2-phenylenediamine, a common ligand for metal complexes.

Materials:

5-Nitrosalicylaldehyde

o-Phenylenediamine

Ethanol
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Dichloromethane/Methanol mixed solvent for recrystallization

Procedure:

In a suitable reaction vessel, dissolve 5-Nitrosalicylaldehyde (1.55 g, 9.44 mmol) in ethanol

(150 mL).

Slowly add an ethanolic solution (20 mL) of o-phenylenediamine (0.51 g, 4.72 mmol) to the

5-Nitrosalicylaldehyde solution at 25°C with continuous stirring.

A precipitate will form upon mixing. Continue stirring the mixture for a specified time to

ensure complete reaction.

Collect the solid product by filtration.

Wash the crude product with ethanol.

For purification, recrystallize the solid from a dichloromethane/methanol mixed solvent.

Dry the purified crystals in a desiccator.

Protocol 2: Synthesis of a Hydrazone Dye from 5-
Nitrosalicylaldehyde
This protocol details the synthesis of 5-nitrosalicylaldehyde benzoylhydrazone.

Materials:

5-Nitrosalicylaldehyde

Benzhydrazide

Methanol

Procedure:

Dissolve 5-Nitrosalicylaldehyde in methanol in a reaction flask.
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Add an equimolar amount of benzhydrazide dissolved in methanol to the flask.

Reflux the reaction mixture for a designated period, monitoring the reaction progress by thin-

layer chromatography.

Upon completion, cool the reaction mixture to room temperature to allow for the precipitation

of the product.

Filter the resulting solid, wash with cold methanol, and dry under vacuum.

Protocol 3: Synthesis of an Azo Dye using a
Salicylaldehyde Derivative as a Coupling Component
This protocol outlines a general method for the synthesis of a 5-(arylazo)salicylaldehyde

derivative, which can be adapted for 5-nitrosalicylaldehyde.[1][2]

Materials:

An aromatic amine (e.g., p-toluidine)

Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

5-Nitrosalicylaldehyde

Sodium hydroxide (NaOH)

Sodium carbonate (Na₂CO₃)

Ice

Procedure:

Part A: Diazotization of the Aromatic Amine

Dissolve the aromatic amine (e.g., p-toluidine, 10 mmol) in a mixture of water and

concentrated HCl.
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Cool the solution to 0-5°C in an ice-salt bath.

Slowly add an ice-cold aqueous solution of sodium nitrite (10 mmol) dropwise to the amine

solution while maintaining the temperature between 0-5°C. Stir vigorously during the

addition.

After the addition is complete, continue stirring for 15-30 minutes at the same temperature to

ensure complete formation of the diazonium salt.

Part B: Azo Coupling

In a separate beaker, dissolve 5-Nitrosalicylaldehyde (10 mmol) in an aqueous solution of

sodium hydroxide and sodium carbonate.

Cool this solution to 0-5°C in an ice bath.

Slowly add the cold diazonium salt solution from Part A to the cold 5-Nitrosalicylaldehyde
solution with vigorous stirring.

Maintain the temperature at 0-5°C and continue stirring for 1-2 hours. A colored precipitate of

the azo dye will form.

Collect the dye by vacuum filtration and wash it thoroughly with cold water.

Dry the synthesized azo dye.

Data Presentation
Table 1: Synthesis of Schiff Base Ligands from 5-Nitrosalicylaldehyde

Diamine Product Yield (%)
Melting Point
(°C)

Reference

1,3-

Diaminopropane

N,N'-bis(5-nitro-

salicylidene)-1,3-

propanediamine

90.5 210-213 [3]

Table 2: Synthesis of Thiosemicarbazone Derivatives from 5-Nitrosalicylaldehyde
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Thiosemicarba
zide

Product Yield (%)
Melting Point
(°C)

Reference

NH₂-

thiosemicarbazid

e

5-NO₂-

Salicylaldehyde-

N¹H₂

thiosemicarbazo

ne

80 220-222 [4]

Table 3: Synthesis of Azo-Azomethine Dyes from 5-(4-bromophenyl)-azo-salicylaldehyde

Diamine
Reactant

Product Yield (%)
Melting Point
(°C)

Reference

4,4'-(diamino

diphenyl)

methane

Azo-azomethine

ligand
78.2 >290 [1]
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Caption: General synthesis pathways for dyes and pigments from 5-Nitrosalicylaldehyde.
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Caption: Experimental workflow for the synthesis of an azo dye using 5-Nitrosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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